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Compound of Interest

Compound Name: 2-Pentylidenecyclopentan-1-one

Cat. No.: B095093

An In-depth Technical Guide to 2-
Pentylidenecyclopentan-1-one

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-Pentylidenecyclopentan-1-one. The information is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

Core Physical and Chemical Properties

2-Pentylidenecyclopentan-1-one is an o,3-unsaturated ketone. Its core structure consists of a
cyclopentanone ring with a pentylidene group attached at the alpha position. The exocyclic
double bond is in conjugation with the carbonyl group, which significantly influences the
molecule's reactivity.

Physical Properties

Quantitative data regarding the physical properties of 2-Pentylidenecyclopentan-1-one are
summarized in the table below. It is important to note that experimentally determined data for
some properties, such as melting point and specific solubility, are not readily available in the

current literature.
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Property Value Source

Molecular Formula C10H160 [1112]

Molecular Weight 152.24 g/mol [1]

Boiling Point 92-93 °C at 2 Torr Not specified in search results
Melting Point Not available [2]

Density (Predicted) 1.001 £ 0.06 g/cm3 Not specified in search results
Solubility Not available

Appearance Not specified

CAS Number 16424-35-4 [2]

Chemical Properties and Reactivity

As an a,3-unsaturated ketone, the chemical reactivity of 2-Pentylidenecyclopentan-1-one is
characterized by the conjugated system of the double bond and the carbonyl group. This
arrangement leads to two primary sites for nucleophilic attack: the carbonyl carbon (1,2-
addition) and the B-carbon of the double bond (1,4-addition or conjugate addition).

The general reactivity patterns for a,3-unsaturated ketones include:

» Nucleophilic Addition: The conjugated system allows for both direct addition to the carbonyl
group and conjugate addition to the 3-carbon. The type of addition that predominates
depends on the nature of the nucleophile. "Hard" nucleophiles, such as organolithium
reagents, tend to favor 1,2-addition, while "soft" nucleophiles, like Gilman reagents (lithium
diorganocuprates) and thiols, typically favor 1,4-addition.

» Electrophilic Addition: The double bond can undergo electrophilic addition, although it is
generally less reactive than a simple alkene due to the electron-withdrawing effect of the
carbonyl group.

o Reactions at the a-carbon: The a-protons are acidic and can be removed by a strong base to
form an enolate, which can then participate in various reactions, such as alkylation.
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Specific stability and hazardous reactivity data for 2-Pentylidenecyclopentan-1-one are not
well-documented in publicly available sources. As with many organic ketones, it should be
handled with appropriate laboratory precautions, avoiding strong oxidizing and reducing
agents.

Experimental Protocols

Synthesis of 2-Pentylidenecyclopentan-1-one via Aldol
Condensation

A common and effective method for the synthesis of a,3-unsaturated ketones like 2-
pentylidenecyclopentan-1-one is the aldol condensation. This reaction involves the base-
catalyzed reaction between a ketone (cyclopentanone) and an aldehyde (valeraldehyde),
followed by a dehydration step.

A study on the cross-aldol condensation of valeraldehyde with cyclopentanone investigated the
use of heterogeneous metal-modified oxide catalysts.[3] The highest yield of the desired
product, 2-pentylidenecyclopentan-1-one (66%), was achieved using an FeO-MgO catalyst
prepared by the deposition precipitation method.[3]

General Experimental Protocol (Adapted from literature on aldol condensations):

o Catalyst Preparation (FeO—MgO by deposition precipitation): An aqueous solution of ferric
nitrate is used. The pH is adjusted to 10 with an ammonium hydroxide solution, and the
synthesis is carried out for 24 hours. The resulting solid is dried at 100 °C for 7 hours and
then calcined in a muffle furnace.[3]

o Reaction Setup: The aldol condensation is performed in a batch reactor under atmospheric
pressure.

e Reagents: Cyclopentanone is used as both a solvent and a reactant, and valeraldehyde is
the other reactant. The prepared FeO-MgO catalyst is added to the reaction mixture.

o Reaction Conditions: The reaction is carried out at a temperature of 130 °C.[3]

e Reaction Progression: The reaction mixture is stirred at the specified temperature. The
progress of the reaction can be monitored by techniques such as gas chromatography (GC)
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to determine the conversion of reactants and the yield of the product.

o Work-up and Purification: After the reaction is complete, the catalyst is removed by filtration.
The excess cyclopentanone can be removed under reduced pressure. The resulting crude
product is then purified, typically by vacuum distillation or column chromatography, to isolate
the pure 2-pentylidenecyclopentan-1-one.

Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not yield any specific information regarding
the biological activity, mechanism of action, or associated signaling pathways for 2-
Pentylidenecyclopentan-1-one. While the broader class of cyclopentenone-containing
compounds has been investigated for various biological activities, no dedicated studies on this
particular molecule were found.

Mandatory Visualization

As no specific signaling pathways or detailed experimental workflows beyond the synthesis
were available, the following diagram illustrates a generalized experimental workflow for the
synthesis of 2-Pentylidenecyclopentan-1-one via aldol condensation.
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Caption: A generalized workflow for the synthesis of 2-Pentylidenecyclopentan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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